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Compound of Interest

Compound Name: 6-Fluorobenzofuran
CAS No.: 24410-60-4
Cat. No.: B2850049
Get Quote
. J

Precise characterization is the first line of defense in chemical safety. The following data
establishes the baseline for identification and quality control.
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Property Specification Technical Insight
) 6-Fluoro-3H-isobenzofuran-1- IUPAC nomenclature; defines
Chemical Name . .
one the lactone functionality.
Unique identifier; verify against
CAS Number 23932-84-5

CoA before use.

High oxygen content relative to

Molecular Formula CsHsFO:2
benzofuran ethers.
Useful for stoichiometric
Molecular Weight 152.12 g/mol calculations in coupling
reactions.
_ _ _ Typically white to off-white
Physical State Solid (Crystalline)
powder.
) ) Sharp melting range indicates
Melting Point 111.5-112°C ) )
high purity (>98%).
High boiling point suggests low
Boiling Point ~306 °C (Predicted) J - 9P 9
volatility at RT.
Limited solubility in water;
Solubility DMSO, Methanol, DCM requires organic solvents for

cleaning.

Part 2: Comprehensive Hazard Analysis (GHS)

While CAS 23932-84-5 is not classified as acutely toxic (Category 1 or 2), its reactivity as an
electrophilic lactone necessitates strict control of exposure routes.

Signal Word:WARNING

GHS Hazard Classifications

o Skin Irritation (Category 2) - H315: Causes skin irritation. The lactone ring can undergo ring-
opening upon contact with nucleophilic residues on skin proteins, leading to dermatitis.
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e Eye Irritation (Category 2A) - H319: Causes serious eye irritation. Solid particulates can
cause mechanical abrasion and chemical inflammation.

e STOT-SE (Category 3) - H335: May cause respiratory irritation. Inhalation of dust during
weighing or transfer is the primary risk vector.

Toxicological Context for Scale-Up

Unlike simple solvents, 6-fluorophthalide is a bioactive intermediate. Its structural similarity to
other benzofuran derivatives implies potential for biological interaction. In drug development,
intermediates are often treated as "potent by default” until proven otherwise.

o Sensitization Risk: Repeated dermal exposure may induce sensitization due to the reactive

lactone moiety.

o Systemic Effects: No specific specific target organ toxicity (repeated exposure) data is widely
available, mandating a precautionary "containment-first" approach.

Part 3: Risk Management in Synthetic Workflows

As a Senior Application Scientist, | recommend integrating safety directly into the synthetic
workflow. The following protocol minimizes exposure while preserving the anhydrous integrity
often required for subsequent steps (e.g., phosphonate formation).

Operational Workflow Diagram

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2850049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Required PPE

Safety Goggles

N95/P100 Mask
(If outside hood)

Transport in
secondary container Weighing Station Minimize dust Solid Transfer Solvent addition Reaction Vessel Quenched residues Waste Disposal
> > (Solid Hazardous)

Storage
(Cool, Dry, Sealed) (Fume Hood + Anti-Static) (Powder Funnel/Spatula) ardo

Click to download full resolution via product page

Figure 1: Operational safety workflow for handling solid 6-fluorophthalide.

Specific Handling Protocols

e Dust Control: The primary hazard is inhalation of dust. All weighing must occur inside a
certified chemical fume hood. Use an anti-static gun if the powder is static-prone to prevent
dispersal.

e Glove Selection: Standard nitrile gloves (0.11 mm) are sufficient for incidental contact.
However, if dissolving in DCM or THF, check breakthrough times for the solvent, as the
solute can be carried through the glove barrier.

» Moisture Protection: While not pyrophoric, the lactone ring can hydrolyze over time in moist
air, degrading purity. Store containers tightly sealed with desiccant packs.
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Part 4: Emergency Response Protocols

These protocols must be posted near the point of use.

Scenario

Immediate Action

Scientific Rationale

Eye Contact

Rinse cautiously with water for
15+ mins. Remove contact

lenses if present.

Hydrolysis of the lactone on
the corneal surface can
change local pH; immediate

dilution is critical.

Skin Contact

Wash with soap and water. Do
not use organic solvents

(ethanol/acetone).

Solvents may increase skin
permeability, driving the
compound deeper into the

dermis.

Move to fresh air. If breathing

Irritation of the bronchial lining

can cause bronchospasm;

Inhalation is difficult, administer oxygen )
) fresh air stops the exposure
(trained personnel only).
source.
Dry sweeping generates dust
) ] Wet sweep or vacuum (HEPA).  aerosols (H335 hazard).
Spill (Solid)

Avoid dry sweeping.

Wetting prevents airborne

particles.

Part 5: Experimental Context (The "Why")

Understanding the utility of CAS 23932-84-5 reinforces the need for purity and safety. This

compound is not merely a reagent; it is a Pharmacophore Scaffold.

The Olaparib Connection

6-Fluorophthalide is the starting material for the phthalazinone core of Olaparib (a PARP

inhibitor used in ovarian cancer therapy). The synthesis typically involves:

» Activation: Reaction with dimethyl phosphite to form a phosphonate.

e Coupling: Horner-Wadsworth-Emmons reaction with an aldehyde.
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o Cyclization: Hydrazine-mediated ring closure to form the phthalazinone.

Why Safety Matters Here: Contamination of 6-fluorophthalide (e.g., by hydrolysis products) can
poison the base used in the subsequent phosphonate step, leading to lower yields and difficult
purification of the high-value API intermediate.

Synthetic Pathway Diagram
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Figure 2: Synthetic utility of 6-fluorophthalide in constructing the PARP inhibitor scaffold.
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» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 11171082, 6-fluoro-3H-isobenzofuran-1-one. Retrieved from [Link]

e Royal Society of Chemistry.Green Chemistry: A scalable and eco-friendly total synthesis of
poly(ADP-ribose) polymerase inhibitor Olaparib.[1] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Ascalable and eco-friendly total synthesis of poly(ADP-ribose) polymerase inhibitor
Olaparib - Green Chemistry (RSC Publishing) [pubs.rsc.org]

e To cite this document: BenchChem. [Part 1. Physicochemical Profile & Identification[1]].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2850049/docs#part-1-physicochemical-profile-
identification-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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